Cas no 5779-91-9 (Benzaldehyde, 2,3-bis(phenylmethoxy)-)
5779-91-9 structure
Product Name:Benzaldehyde, 2,3-bis(phenylmethoxy)-
CAS No:5779-91-9
MF:C21H18O3
MW:318.365826129913
CID:344139
PubChem ID:10870855
Update Time:2025-04-19
Benzaldehyde, 2,3-bis(phenylmethoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde, 2,3-bis(phenylmethoxy)-
- 2,3-bis(phenylmethoxy)benzaldehyde
- 2,3-dibenzyloxybenzaldehyde
- 2,3-bis-benzyloxy-benzaldehyde
- dibenzyloxybenzaldehyde
- 5779-91-9
- RBNBFXRIYVDZBU-UHFFFAOYSA-N
- DTXSID40446605
- SCHEMBL1050281
- 2,3-Bis(benzyloxy)benzaldehyde
-
- Inchi: 1S/C21H18O3/c22-14-19-12-7-13-20(23-15-17-8-3-1-4-9-17)21(19)24-16-18-10-5-2-6-11-18/h1-14H,15-16H2
- InChI Key: RBNBFXRIYVDZBU-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)C1=C(C=O)C=CC=C1OCC1C=CC=CC=1
Computed Properties
- Exact Mass: 318.12564
- Monoisotopic Mass: 318.125594432g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 7
- Complexity: 358
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53
Benzaldehyde, 2,3-bis(phenylmethoxy)- Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
5779-91-9 (Benzaldehyde, 2,3-bis(phenylmethoxy)-) Related Products
- 5896-17-3(2-(Benzyloxy)benzaldehyde)
- 74272-78-9(Benzoic acid, 2,3-bis(phenylmethoxy)-)
- 56979-56-7(5-(Benzyloxy)-2-hydroxybenzaldehyde)
- 6109-54-2(2,5-Bis(benzyloxy)benzaldehyde)
- 161192-21-8(2-(Benzyloxy)-5-hydroxybenzaldehyde)
- 75792-34-6(3-ethoxy-2-methoxybenzaldehyde)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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